![molecular formula C8H7N3O3 B1330813 1-methyl-5-nitro-2,3-dihydro-1H-1,3-benzodiazol-2-one CAS No. 66108-85-8](/img/structure/B1330813.png)
1-methyl-5-nitro-2,3-dihydro-1H-1,3-benzodiazol-2-one
Overview
Description
1-Methyl-5-nitro-2,3-dihydro-1H-1,3-benzodiazol-2-one, commonly referred to as MND, is a heterocyclic organic compound with a molecular formula of C7H7N3O2. It is a colorless solid with a melting point of 155-157°C and a boiling point of 250-252°C. MND has a variety of applications in pharmaceuticals, agrochemicals, and other industries. In addition, MND is a useful intermediate for the synthesis of various organic compounds.
Scientific Research Applications
Synthesis and Energetic Material Applications
- Synthesis of Nitro and Nitramino Derivatives : A study by Šarlauskas, Stankevičiūtė, and Tamulienė (2022) describes the synthesis of novel 1,3-dihydro-2H-benzimidazol-2-one nitro and nitramino derivatives, including 1-methyl-5-nitro-2,3-dihydro-1H-1,3-benzodiazol-2-one. These compounds are characterized by high thermal stability and potential applications as thermostable energetic materials with enhanced energetic characteristics compared to traditional explosives like TNT (Šarlauskas, Stankevičiūtė, & Tamulienė, 2022).
Electrochemical and Spectral Studies
- Electrochemical Generation of Nitro Radical Anion : An IR study conducted by Yancheva, Stoyanov, Anastassova, and Mavrova (2017) explored the electrochemical generation of a nitro radical anion using a hepatotoxic N,N'-disubstituted benzimidazole-2-thione derivative, demonstrating spectral and structural changes based on IR spectra and DFT calculations. This study provides insights into the behavior of nitro compounds in electrochemical environments (Yancheva et al., 2017).
Nitration Studies
- Nitration of Benzodiazepinones : Research by Solomko, Chmilenko, Sharbatyan, Shtemenko, and Khimyuk (1978) explored the nitration of benzodiazepinones, contributing to the understanding of chemical reactions involving nitro derivatives like this compound (Solomko et al., 1978).
Chemical Transformations and Complexes
- Synthesis and Transformations of Derivatives : El’chaninov, Aleksandrov, and Stepanov (2018) described the synthesis and some transformations of derivatives related to the structure of this compound, highlighting the chemical versatility and potential for various chemical applications (El’chaninov, Aleksandrov, & Stepanov, 2018).
Alkylation Studies
- Alkylation and Aralkylation of Benzimidazoles : Research by Reddy and Rao (1969) focused on the methylation and benzylation of nitro benzimidazoles, providing insight into the reactivity and structural outcomes relevant to compounds like this compound (Reddy & Rao, 1969).
Structural Analysis
- Hydrogen-Bonded Structures : The work of Portilla, Mata, Nogueras, Cobo, Low, and Glidewell (2007) provided structural insights into the hydrogen-bonded structures of derivatives of benzimidazoles, which is crucial for understanding the molecular interactions and stability of compounds like this compound (Portilla et al., 2007).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has a signal word of "Warning" . The hazard statements associated with it are H302+H312+H332;H315;H319;H335, indicating potential hazards upon ingestion, skin contact, inhalation, and eye contact . The precautionary statements are P280;P301+P312, suggesting the need for protective gloves and eye protection, and advising to call a poison center or doctor if the person feels unwell .
Mechanism of Action
Target of Action
It is known that benzimidazole derivatives, which this compound is a part of, have a broad range of biological activities . They have been reported to show antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities .
Mode of Action
Benzimidazole derivatives are known to interact with various biological targets, leading to changes in cellular processes . For instance, some benzimidazole derivatives have been reported to exhibit G2/M phase arrest, indicating an interaction with cell cycle regulatory proteins .
Biochemical Pathways
Benzimidazole derivatives are known to affect a variety of biochemical pathways due to their broad range of biological activities .
Pharmacokinetics
It is known that benzimidazole derivatives have diverse pharmacokinetic properties, which can impact their bioavailability .
Result of Action
Benzimidazole derivatives have been reported to have a variety of effects, such as anti-inflammatory and analgesic activities .
Action Environment
It is known that environmental factors can influence the action of benzimidazole derivatives .
Properties
IUPAC Name |
3-methyl-6-nitro-1H-benzimidazol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O3/c1-10-7-3-2-5(11(13)14)4-6(7)9-8(10)12/h2-4H,1H3,(H,9,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXNJJNDWAPIHSS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)[N+](=O)[O-])NC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50345675 | |
Record name | 1-Methyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50345675 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
66108-85-8 | |
Record name | 1,3-Dihydro-1-methyl-5-nitro-2H-benzimidazol-2-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=66108-85-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Methyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50345675 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2H-Benzimidazol-2-one, 1,3-dihydro-1-methyl-5-nitro | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.112.717 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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